2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide

• IUPAC Name: 2,5-dichloro-N-(4,6-dimethylpyrimidin-2-yl)benzamide
• InChI: InChI=1S/C13H11Cl2N3O/c1-7-5-8(2)17-13(16-7)18-12(19)10-6-9(14)3-4-11(10)15/h3-6H,1-2H3,(H,16,17,18,19)
• InChI Key: COCFRXZQRWHCST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)C2=C(C=CC(=C2)Cl)Cl)C
• Molecular Formula: C13H11Cl2N3O
• Molecular Weight: 296.15 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide involves various chemical reactions, including acylation and 1,3-dipolar cycloaddition processes. For instance, acylation of certain pyrimidine derivatives has been explored, leading to different acylamino derivatives, demonstrating the synthetic versatility of pyrimidine-based compounds (Steinlin & Vasella, 2009).

Molecular Structure Analysis

The molecular structure of compounds similar to 2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has been investigated using various techniques such as X-ray diffraction and DFT calculations. These studies provide insights into the geometric parameters and the overall structural stability of the compounds, which is essential for understanding their reactivity and properties (Özdemir et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of pyrimidine-based compounds, including 2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide, is highlighted by their participation in various chemical reactions, such as the synthesis of heterocyclic compounds and the formation of different substituted derivatives. These reactions are crucial for modifying the chemical structure and properties of the compound for specific applications (Kislyi et al., 2003).

Physical Properties Analysis

The physical properties of pyrimidine-based polyimides, related to 2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide, such as solubility, thermal stability, and mechanical strength, have been extensively studied. These properties are essential for their potential application in materials science, especially in the development of high-performance polymers with specific functionalities (Wang et al., 2015).

Scientific Research Applications

Chemical Properties and Synthesis

2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide serves as a chemical precursor or an intermediate in the synthesis of more complex chemical compounds. Its unique structure allows for diverse chemical reactions, enabling the creation of a wide range of derivatives with potential applications in pharmaceuticals, agrochemicals, and materials science. For example, the compound's role in facilitating the preparation of pyrimidine derivatives highlights its importance in synthesizing molecules with potential biological activities (Mehul P. Parmar, Ruturajsinh M. Vala, H. Patel, 2023)(Parmar, Vala, & Patel, 2023).

Biological Activities

Research into the biological activities of derivatives of 2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide and related compounds has demonstrated their potential in various therapeutic areas. For instance, studies on imidazole derivatives, including those related to the core structure of 2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide, have shown promising antitumor activities. This suggests the possibility of developing new antitumor drugs based on modifications of this core structure (M. Iradyan, N. Iradyan, F. Arsenyan, G. M. Stepanyan, 2009)(Iradyan et al., 2009).

Environmental and Safety Considerations

While the focus is on the scientific applications of 2,5-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide, it's also crucial to consider environmental and safety aspects related to its use and the compounds synthesized from it. Research on related compounds has highlighted the importance of understanding their toxicity, environmental fate, and potential health risks. This knowledge is essential for developing safe and environmentally friendly applications of these chemicals (Yu Wang, Wenguang Chang, Lingfeng Wang, et al., 2019)(Wang et al., 2019).